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Compound of Interest

Compound Name: 2-Hydroxypentadecanoic acid

CAS No.: 2507-54-2

Cat. No.: B1237189 Get Quote

Executive Summary: The "Do's and Don'ts"
For immediate operational decision-making.
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Action Directive Scientific Rationale

Solvent Choice
DO use Ethanol, Methanol, or

Chloroform for cleaning.

The C15 hydrocarbon chain

renders this compound

insoluble in water. Aqueous

cleaning will result in sticky

precipitation and glassware

contamination.

Drain Disposal
DO NOT pour down the sink,

even if neutralized.

Long-chain fatty acids form

"soap scum" (insoluble salts)

with calcium in tap water,

leading to severe plumbing

blockages.

Waste Stream
DO segregate based on the

solvent used.

The acid itself is non-

halogenated, but lipid research

often uses Chloroform. If

Chloroform is present, the

entire mixture is Halogenated

Waste.

Storage DO store desiccated at -20°C.

Hydroxyl groups at the alpha-

position can undergo slow

oxidation or

lactonization/polymerization at

room temperature, degrading

purity.

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its behavior. 2-Hydroxypentadecanoic
acid is an alpha-hydroxy fatty acid (α-HFA). Its dual nature—a lipophilic tail (

) and a polar head group—dictates its handling.

Physicochemical Data
Formula:
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CAS: 2507-54-2 (Isomer specific)

Physical State: Crystalline Solid (White to off-white powder)

pKa: ~4.5–5.0 (Weak acid)

Solubility: High in Chloroform (

), Methanol (

), Ethanol (

).[1] Negligible in water.

Hazard Classification (GHS)
While not a P-listed acute toxin, it is a bioactive lipid and should be treated with the

Precautionary Principle.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation (if dust is inhaled).[2]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)
Scenario: Expired reagent or excess solid powder.

Containment: Do not dump loose powder into a bin. Transfer the solid into a sealable

container (glass vial or HDPE bottle).

Labeling: Affix a hazardous waste label.

Constituents: "2-Hydroxypentadecanoic acid, 100%"

Hazard Checkbox: "Irritant"
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Bin Selection: Place the sealed container into the Solid Organic Waste drum.

Note: If your facility requires "Lab Trash" for non-acutely toxic solids, double-bag in clear

polyethylene before disposal. However, incineration (via chemical waste stream) is the

preferred route for research lipids to prevent environmental bioaccumulation.

B. Liquid Waste (Solutions)
Scenario: Reaction mixtures, HPLC eluent, or mother liquor.

CRITICAL DECISION POINT: The disposal path is determined by the solvent, not the acid.

Protocol 1: Non-Halogenated Solvents
(Solvents used: Methanol, Ethanol, DMSO, Acetone, Hexane)

Verify pH: If the solution is highly acidic (pH < 2) due to other reagents, neutralize to pH 5–9

using Sodium Bicarbonate (

) to prevent container degradation.

Transfer: Pour into the Non-Halogenated Organic Solvent carboy (typically Red or White

can).

Labeling: List all solvents + "Trace 2-Hydroxypentadecanoic acid."

Protocol 2: Halogenated Solvents
(Solvents used: Chloroform, Dichloromethane/DCM)

Segregation:NEVER mix with non-halogenated waste or oxidizers (like Nitric acid).

Transfer: Pour into the Halogenated Organic Solvent carboy (typically Yellow can).

Labeling: List Chloroform/DCM as the primary constituent.

C. Glassware & Spill Cleanup
The "Self-Validating" Cleaning Method:
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Initial Rinse: Rinse glassware with a small volume of Acetone or Ethanol.

Validation: The glass should appear clear. If streaks remain, the lipid is still present.

Disposal of Rinse: Collect this rinse into the Non-Halogenated Waste container.

Final Wash: Only after the organic rinse, wash with soap and water.

Operational Workflow: Decision Logic
The following diagram illustrates the decision matrix for disposing of 2-Hydroxypentadecanoic
acid derivatives.
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Waste Generation:
2-Hydroxypentadecanoic Acid

Physical State?

Solid (Powder/Crystals)

Pure Substance

Solution (Dissolved)

Mixture/Rinsate

DISPOSAL BIN:
Solid Chemical Waste

(Incineration)

Bag & Tag

Solvent Type?

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(MeOH, EtOH, DMSO)

No

DISPOSAL BIN:
Halogenated Organic Waste

Segregate Strictly

DISPOSAL BIN:
Non-Halogenated Organic Waste

Check pH > 2

Click to download full resolution via product page

Figure 1: Decision tree for segregating lipid waste streams to ensure regulatory compliance

and prevent cross-contamination.

Regulatory & Safety Reference Table
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Parameter Specification Reference / Standard

RCRA Status

Non-Listed, but regulated as

"Characteristic Waste" if

ignitable (D001) due to

solvent.

40 CFR Part 261 [1]

Flash Point
>110°C (Solid). Solvent

determines flammability.
SDS Data [2]

Incompatibility
Strong Oxidizers (Peroxides,

Nitrates), Strong Bases.
Chemical Safety [3]

PPE Requirements
Nitrile Gloves (0.11mm),

Safety Glasses, Lab Coat.
OSHA 1910.132 [4]

References
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery

Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous

Waste.[Link]

Cayman Chemical. (2024). Safety Data Sheet: 2-hydroxy Fatty

Acids.]">https://www.caymanchem.com[1]

American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research

Laboratories.[Link]

Occupational Safety and Health Administration (OSHA). (2024). Personal Protective

Equipment Standards (29 CFR 1910.132).[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Hydroxypentadecanoic Acid: Operational Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237189#2-hydroxypentadecanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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